Cas no 1219976-55-2 (3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride
• CAS No: 1219976-55-2
• MF: C₁₂H₁₆ClF₂NO
• MW: 263.711349487305
• CID: 1074420
• PubChem ID: 56830533
• Update Time: 2025-06-09

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidinehydrochloride
• 1219976-55-2
• 3-[(2,4-difluorophenyl)methoxymethyl]pyrrolidine;hydrochloride
• 3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidinehydrochloride
• AKOS015849161
• 3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride

• MDL： MFCD13560677
• Inchi： 1S/C12H15F2NO.ClH/c13-11-2-1-10(12(14)5-11)8-16-7-9-3-4-15-6-9;/h1-2,5,9,15H,3-4,6-8H2;1H
• InChI Key： FDCBOJZEADHRIA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1COCC1CNCC1)F

Computed Properties

• Exact Mass: 263.0888482g/mol
• Monoisotopic Mass: 263.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride

Comprehensive Overview of 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219976-55-2)

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219976-55-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and difluorobenzyl moiety, is widely studied for its potential applications in drug development and medicinal chemistry. Its molecular structure combines a hydrochloride salt form with a benzyloxymethyl group, enhancing its solubility and stability, which are critical for laboratory and industrial applications.

In recent years, the demand for fluorinated compounds like 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride has surged due to their role in optimizing drug efficacy and reducing metabolic degradation. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and protease-targeting therapeutics. The presence of fluorine atoms in its structure improves binding affinity and pharmacokinetic properties, making it a valuable candidate for drug discovery projects.

The synthesis of CAS No. 1219976-55-2 involves multi-step organic reactions, including alkylation and hydrochloride salt formation. Its purity and yield are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its structural integrity. This compound is often referenced in patents and scientific literature related to central nervous system (CNS) drug development and enzyme modulation.

From an industry perspective, 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride aligns with the growing trend of precision medicine and personalized therapeutics. Its compatibility with high-throughput screening (HTS) platforms makes it a practical choice for identifying novel biomolecular targets. Additionally, its stability under various pH conditions broadens its utility in formulation studies.

Environmental and safety considerations are also paramount when handling CAS No. 1219976-55-2. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. Researchers frequently search for storage conditions, solubility data, and compatibility with other reagents, highlighting the need for comprehensive technical documentation.

In summary, 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride represents a versatile and scientifically significant compound with broad applications in pharmaceutical research and biochemical engineering. Its unique properties and adaptability to modern drug discovery workflows ensure its continued relevance in advancing therapeutic innovations.